ethyl 4-[({1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)amino]benzoate

• IUPAC Name: ethyl 4-[[1-(2,5-dichlorophenyl)sulfonylpiperidine-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C21H22Cl2N2O5S/c1-2-30-21(27)14-5-8-17(9-6-14)24-20(26)15-4-3-11-25(13-15)31(28,29)19-12-16(22)7-10-18(19)23/h5-10,12,15H,2-4,11,13H2,1H3,(H,24,26)
• InChI Key: VMKGCGUAJLGSPY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2CCCN(C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C21H22Cl2N2O5S
• Molecular Weight: 485.4 g/mol

Description

“Ethyl 4-[({1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)amino]benzoate” is a chemical compound with the linear formula C15H13Cl2NO4S. Its CAS number is 88522-33-2. It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Scientific Research Applications

Antiviral Research

Indole derivatives, which share a similar structural motif with this compound, have been reported to possess antiviral activities. By studying the interactions of such compounds with viral proteins, scientists can develop new antiviral drugs.

Anti-inflammatory Applications

The structural framework of indole, which is present in this compound, is known for its anti-inflammatory properties. This makes it a valuable tool for researching new anti-inflammatory therapies.

Anticancer Activity

Compounds with indole derivatives have shown promise in anticancer research due to their ability to interact with various cellular targets. Ethyl 4-[({1-[(2,5-dichlorophenyl)sulfonyl]-3-piperidinyl}carbonyl)amino]benzoate could be used to explore potential anticancer mechanisms.

Anti-HIV Potential

Indole derivatives are also explored for their potential in anti-HIV drug development. Their interaction with HIV-related enzymes and proteins can lead to the discovery of novel inhibitors.

Antioxidant Properties

The indole nucleus, part of this compound’s structure, is associated with antioxidant activities. This application is crucial in researching diseases where oxidative stress plays a role.

Antimicrobial and Antitubercular Uses

Research into indole derivatives has shown them to be effective against various microbial pathogens, including those causing tuberculosis. This compound could be used to study new treatments for these infections.

Antidiabetic and Antimalarial Research

The diverse biological activities of indole derivatives extend to antidiabetic and antimalarial applications. This compound could contribute to the development of new therapies for these conditions.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity.